1-Cyclopropyl-3-methylpiperazine dihydrochloride
Overview
Description
“1-Cyclopropyl-3-methylpiperazine dihydrochloride” is a chemical compound with the molecular formula C8H16N2.2ClH.H2O . It is a solid substance at room temperature .
Molecular Structure Analysis
The InChI code for “1-Cyclopropyl-3-methylpiperazine dihydrochloride” is 1S/C8H16N2.2ClH.H2O/c1-7-6-10(5-4-9-7)8-2-3-8;;;/h7-9H,2-6H2,1H3;2*1H;1H2 . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
The molecular weight of “1-Cyclopropyl-3-methylpiperazine dihydrochloride” is 231.16 . The compound is stored at room temperature .Scientific Research Applications
Synthesis of Antimicrobial Agents
1-Cyclopropyl-3-methylpiperazine dihydrochloride has been utilized in the synthesis of antimicrobial agents. Specifically, it contributed to the creation of new pyridone carboxylic acid antibacterial agents, demonstrating potent antibacterial activity. This highlights its role in developing novel compounds for fighting bacterial infections (Uno et al., 1989).
Crystal Structure Analysis
The crystal structure of compounds related to 1-Cyclopropyl-3-methylpiperazine dihydrochloride, like 1-cyclopropyl-2-ethyl-5-fluoro-6-(4-methylpiperazin-1-yl)-1H-benzimidazole, has been analyzed to establish their molecular conformation. This research is vital for understanding the properties of these compounds and their potential applications in medicine and material science (Ozbey et al., 2001).
Metabolism Studies
Studies on the metabolism of compounds containing 1-Cyclopropyl-3-methylpiperazine dihydrochloride derivatives have been conducted, particularly in the context of anticancer activity. These studies are crucial for understanding how these compounds interact within biological systems and their potential as therapeutic agents (Jiang et al., 2007).
Synthesis and Characterization
The synthesis and characterization of various compounds containing the 1-Cyclopropyl-3-methylpiperazine dihydrochloride structure have been a significant area of research. These studies help in the development of new chemical entities with potential applications in pharmaceuticals and other industries (Rádl, 1997).
Drug Development
Research has focused on developing new antibacterial and anti-tubercular agents using derivatives of 1-Cyclopropyl-3-methylpiperazine dihydrochloride. This research is crucial in the ongoing fight against resistant bacterial strains and tuberculosis (Suresh et al., 2014).
Safety and Hazards
properties
IUPAC Name |
1-cyclopropyl-3-methylpiperazine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2.2ClH/c1-7-6-10(5-4-9-7)8-2-3-8;;/h7-9H,2-6H2,1H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZRSZBXIBDTSOX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1)C2CC2.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopropyl-3-methylpiperazine dihydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(dibutylsulfamoyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide](/img/structure/B2429638.png)
![1-[3-(4-Fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethanone](/img/structure/B2429643.png)
![1-(4-(3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one](/img/structure/B2429645.png)
![N-[2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]butanamide](/img/structure/B2429648.png)
![4-[(1,2,4-Triazol-1-yl)methyl]phenylboronic Acid](/img/structure/B2429649.png)
![4-[4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]piperidin-1-yl]sulfonyl-3,5-dimethyl-1,2-oxazole](/img/structure/B2429655.png)
